Cas no 1432681-06-5 ({4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride)

• Product Name: {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride
• CAS No: 1432681-06-5
• MF: C₈H₁₇Cl₂F₃N₂O
• MW: 285.134590864182
• CID: 4599617
• Update Time: 2025-06-15

{4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-((2,2,2-trifluoroethyl)amino)piperidin-4-yl)methanol dihydrochloride
• {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride

• Inchi： 1S/C8H15F3N2O.2ClH/c9-8(10,11)5-13-7(6-14)1-3-12-4-2-7;;/h12-14H,1-6H2;2*1H
• InChI Key： ZOHUNVSFRRQAOY-UHFFFAOYSA-N
• SMILES： C(C1(NCC(F)(F)F)CCNCC1)O.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride

Introduction to {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride (CAS No. 1432681-06-5)

{4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1432681-06-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a piperidine ring substituted with a trifluoroethylamino group and a hydroxymethyl moiety, both of which contribute to its distinctive chemical behavior and biological activity.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride, the presence of the trifluoroethylamino group enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug design. The hydroxymethyl group further contributes to its reactivity and potential for further functionalization, allowing for the development of derivatives with tailored properties.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as solubility, metabolic stability, and binding affinity. The {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride molecule exemplifies this trend, leveraging the advantages offered by fluorine substitution to enhance its pharmacological profile.

One of the most compelling aspects of {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride is its potential in the treatment of various diseases. Studies have shown that compounds with similar structural motifs can exhibit significant therapeutic effects in areas such as central nervous system disorders, inflammatory diseases, and cancer. The ability of this compound to modulate biological pathways makes it an attractive scaffold for further investigation.

The synthesis of {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoroethyl group necessitates specialized synthetic techniques to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both academic research and industrial applications.

In addition to its synthetic challenges, the biological evaluation of {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride is crucial for understanding its potential therapeutic applications. Preclinical studies have demonstrated that this compound can interact with various biological targets, leading to effects that are both beneficial and specific. These interactions are being further explored through computational modeling and experimental validation to identify optimal dosing regimens and treatment strategies.

The role of computational chemistry in the study of {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride cannot be overstated. Molecular modeling techniques provide valuable insights into the compound's structure-function relationships, helping researchers predict its behavior in different biological contexts. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising leads for further development.

Future directions in the study of this compound include exploring its potential as a prodrug or precursor for more complex molecules. The hydroxymethyl group provides a site for further functionalization, allowing for the creation of derivatives with enhanced bioavailability or targeted delivery systems. Additionally, investigating the compound's interactions with biological macromolecules such as proteins and nucleic acids will provide deeper insights into its mechanism of action.

The broader implications of {4-[(2,2,2-trifluoroethyl)amino]piperidin-4-yl}methanol dihydrochloride extend beyond individual therapeutic applications. Its development exemplifies the growing importance of fluorinated compounds in modern drug design and highlights the need for innovative synthetic strategies. As research continues to uncover new possibilities for this molecule and others like it, the future of pharmaceutical chemistry looks increasingly promising.